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Introduction
Tristearin, also known as glyceryl tristearate, is a triglyceride derived from the esterification of

glycerol with three units of stearic acid.[1] It is a naturally occurring fat found in various animal

and vegetable sources.[1] In the realm of cosmetic science, tristearin is a highly versatile

ingredient valued for its multifaceted contributions to product texture, stability, and skin feel. Its

solid, waxy nature at room temperature makes it an excellent structuring and thickening agent

in a wide array of formulations.[1][2] This document provides detailed application notes and

experimental protocols for the effective utilization of tristearin in cosmetic and personal care

products.

Physicochemical Properties and Functions
Tristearin's utility in cosmetic formulations stems from its distinct physical and chemical

properties. It is a white, odorless, and tasteless powder that is insoluble in water but soluble in

organic solvents. Its high melting point contributes to the thermal stability of formulations.

The primary functions of tristearin in cosmetic formulations include:

Viscosity Increasing Agent: Tristearin effectively thickens the oil phase of emulsions and

anhydrous systems, contributing to a richer, more substantive product texture.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b171326?utm_src=pdf-interest
http://www.hullnantasketchamber.com/tristearin-cas-555-43-1-applications-and-industrial-use/
http://www.hullnantasketchamber.com/tristearin-cas-555-43-1-applications-and-industrial-use/
http://www.hullnantasketchamber.com/tristearin-cas-555-43-1-applications-and-industrial-use/
http://www.mobile-warez.org/tristearin-cas-555-43-1-properties-applications-and-safety/
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emollient and Skin Conditioning Agent: As an occlusive agent, tristearin forms a barrier on

the skin's surface, reducing transepidermal water loss (TEWL) and helping to maintain skin

hydration. This imparts a soft and smooth feel to the skin.

Structuring Agent: In solid and semi-solid formulations such as lipsticks and stick

deodorants, tristearin provides hardness and structural integrity.

Emulsion Stabilizer: By increasing the viscosity of the continuous phase, tristearin helps to

prevent the coalescence of dispersed droplets, thereby enhancing the stability of emulsions.

Texture Modifier: It contributes to a creamy and smooth application experience, reducing any

greasy or heavy feeling on the skin.

Data Presentation: Properties and Use Levels
The following tables summarize key quantitative data for tristearin.

Table 1: Physicochemical Properties of Tristearin

Property Value Reference

INCI Name Tristearin

CAS Number 555-43-1

Molecular Formula C₅₇H₁₁₀O₆

Molecular Weight 891.48 g/mol

Appearance White to off-white solid powder

Melting Point Approximately 70–73°C

Solubility
Insoluble in water; soluble in

organic solvents

Table 2: Recommended Use Levels of Tristearin in Cosmetic Formulations
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Product Type Function
Typical Concentration
Range (%)

Creams and Lotions Thickener, Emollient, Stabilizer 1 - 5

Lipsticks and Lip Balms Structuring Agent, Hardness 2 - 10

Anhydrous Ointments and

Balms
Thickener, Occlusive Agent 5 - 20

Stick

Deodorants/Antiperspirants
Structuring Agent 3 - 8

Makeup (e.g., foundations) Texture Modifier, Stabilizer 1 - 5

Note: The optimal concentration of tristearin is formulation-dependent and should be

determined through empirical studies.

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

tristearin in cosmetic formulations.

Viscosity Measurement of a Cream Formulation
This protocol describes how to measure the effect of tristearin on the viscosity of an oil-in-water

(O/W) cream.

Objective: To quantify the viscosity-enhancing properties of tristearin in a cosmetic emulsion.

Materials and Equipment:

Test cream formulations (with and without tristearin)

Rotational viscometer (e.g., Brookfield type) with appropriate spindle

Constant temperature water bath

Beakers
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Spatula

Protocol:

Prepare cream formulations with varying concentrations of tristearin (e.g., 0%, 1%, 3%, 5%

w/w).

Allow the formulations to equilibrate to a constant temperature (e.g., 25°C) by placing them

in the water bath for at least 2 hours.

Gently stir the cream with a spatula to ensure homogeneity without incorporating air.

Select an appropriate spindle and rotational speed for the viscometer based on the expected

viscosity of the cream.

Immerse the spindle into the center of the cream in the beaker, ensuring it is submerged to

the marked level.

Allow the spindle to rotate for a set period (e.g., 60 seconds) to achieve a stable reading.

Record the viscosity reading in centipoise (cP) or Pascal-seconds (Pa·s).

Repeat the measurement three times for each formulation and calculate the average

viscosity.

Evaluation of Skin Hydration and Occlusivity
(Transepidermal Water Loss - TEWL)
This protocol measures the ability of a formulation containing tristearin to reduce water

evaporation from the skin, indicating its occlusive properties.

Objective: To assess the effect of a tristearin-containing formulation on skin barrier function and

hydration.

Materials and Equipment:

TEWL measurement device (e.g., Tewameter®)
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Test formulation (with tristearin) and a placebo (without tristearin)

Climate-controlled room (constant temperature and humidity)

Volunteer subjects

Protocol:

Acclimatize subjects to the climate-controlled room (e.g., 20-22°C, 40-60% relative humidity)

for at least 30 minutes before measurements.

Define test areas on the subjects' forearms.

Measure the baseline TEWL for each test area before product application.

Apply a standardized amount of the test and placebo formulations to their respective

designated areas.

Measure TEWL at predetermined time intervals (e.g., 1, 2, 4, and 6 hours) after application.

The TEWL meter probe is gently placed on the skin surface to measure the rate of water

vapor evaporation.

Record the TEWL values in g/m²/h. A lower TEWL value compared to the baseline and the

placebo indicates an occlusive effect.

Sensory Evaluation of a Lotion Formulation
This protocol outlines a method for assessing the sensory characteristics of a lotion containing

tristearin using a trained sensory panel.

Objective: To evaluate the impact of tristearin on the sensory profile of a cosmetic lotion.

Materials and Equipment:

Test lotion (with tristearin) and a control lotion (without tristearin)

Standardized application tools (e.g., cosmetic sponges or fingers)
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Sensory evaluation booths with controlled lighting and temperature

Questionnaires with sensory attribute scales

Trained sensory panelists (10-15 individuals)

Protocol:

Panelists are trained to identify and rate the intensity of specific sensory attributes (e.g.,

thickness, spreadability, absorbency, slipperiness, greasiness, after-feel).

Provide panelists with coded samples of the test and control lotions.

Instruct panelists to apply a standardized amount of each lotion to a designated area of their

skin.

Panelists will evaluate the sensory attributes during and after application and rate the

intensity of each attribute on a structured scale (e.g., a 10-point scale).

Collect the completed questionnaires and analyze the data statistically to determine

significant differences in the sensory profiles of the two lotions.

Mandatory Visualizations
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Caption: Functional contributions of tristearin in cosmetic formulations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b171326?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Subject Acclimatization
(30 min in controlled environment)

Baseline TEWL Measurement
on forearm test sites

Apply Standardized Amount of
Test and Placebo Formulations

Measure TEWL at
Time Intervals (1, 2, 4, 6 hrs)

Data Analysis:
Compare TEWL values to

baseline and placebo

End

Click to download full resolution via product page

Caption: Experimental workflow for Transepidermal Water Loss (TEWL) measurement.
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Caption: Logical flow of sensory evaluation for a tristearin-containing formulation.

Conclusion
Tristearin is a valuable and versatile ingredient in the formulation of a wide range of cosmetic

products. Its ability to modify viscosity, improve texture, provide structure, and enhance skin

hydration makes it a key component for formulators seeking to create stable, effective, and

aesthetically pleasing products. The provided protocols offer a framework for substantiating the

benefits of incorporating tristearin into cosmetic formulations. As with any ingredient,

formulation-specific optimization and thorough stability and safety testing are essential for

successful product development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

